Cas no 946384-03-8 (N-benzyl-2-{6-cyclopropyl-4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide)

• Product Name: N-benzyl-2-{6-cyclopropyl-4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• CAS No: 946384-03-8
• MF: C₂₃H₂₁N₅O₂
• MW: 399.445144414902
• CID: 6612015
• PubChem ID: 25281457
• Update Time: 2025-06-03

N-benzyl-2-{6-cyclopropyl-4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{6-cyclopropyl-4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• 946384-03-8
• AKOS024491314
• SR-01000920145-1
• SR-01000920145
• N-benzyl-2-(6-cyclopropyl-4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• N-benzyl-2-{6-cyclopropyl-4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide
• F5029-0060

• Inchi： 1S/C23H21N5O2/c29-20(24-13-16-7-3-1-4-8-16)15-27-21(17-11-12-17)26-22-19(23(27)30)14-25-28(22)18-9-5-2-6-10-18/h1-10,14,17H,11-13,15H2,(H,24,29)
• InChI Key： HTFZTZDICUFUAG-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3)C=2N=C(C2CC2)N1CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 399.16952493g/mol
• Monoisotopic Mass: 399.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.6Ų

Additional information on N-benzyl-2-{6-cyclopropyl-4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide

N-benzyl-2-{6-cyclopropyl-4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide

N-benzyl-2-{6-cyclopropyl-4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide (CAS No. 946384-03-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyrimidines, which are known for their potential as bioactive agents due to their unique structural features and ability to interact with various biological targets.

The molecular structure of N-benzyl...acetamide is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic system consisting of a pyrazole ring fused to a pyrimidine ring. This core is further substituted with a cyclopropyl group at position 6 and a phenyl group at position 1. The presence of these substituents significantly influences the compound's physicochemical properties and biological activity. Additionally, the molecule features an acetamide group attached to position 5 of the pyrazolo[3,4-d]pyrimidine ring via a methylene bridge (-CH₂CO-NHBz), which adds to its functional diversity.

Recent studies have highlighted the potential of N-benzyl...acetamide as a promising candidate for therapeutic applications. Researchers have explored its ability to modulate key enzymes and receptors involved in various disease pathways. For instance, investigations into its inhibitory effects on kinases and proteases have revealed encouraging results, suggesting its potential utility in the treatment of conditions such as cancer and neurodegenerative diseases.

The synthesis of N-benzyl...acetamide involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-d]pyrimidine core. This is achieved through cyclization reactions involving appropriate precursors such as 1H-pyrazoles and aldehydes or ketones. Subsequent steps involve the introduction of substituents at specific positions on the core structure. The final step entails the attachment of the benzyl acetamide group via amide bond formation, which is often facilitated by coupling reagents such as HATU or EDCI in the presence of a base like DIPEA.

One of the most notable aspects of N-benzyl...acetamide is its structural versatility. The combination of aromatic rings, heterocyclic systems, and aliphatic substituents allows for extensive chemical modification. This feature has enabled researchers to explore various analogs with different substitution patterns in an effort to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

In terms of biological activity, N-benzyl...acetamide has demonstrated potent inhibitory effects against several targets in vitro. For example, studies have shown that it can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This makes it a potential candidate for anti-cancer therapies targeting proliferative diseases.

Moreover, recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on N-benzyl...acetamide. These studies have provided insights into its binding modes with various protein targets, further elucidating its mechanism of action and guiding future optimization efforts.

The development of N-benzyl...acetamide also underscores the importance of interdisciplinary approaches in modern drug discovery. By combining synthetic organic chemistry with computational modeling and biological assays, researchers can systematically design compounds with desired properties while minimizing off-target effects.

In conclusion, N-benzyl...acetamide (CAS No. 946384-03-8) represents a cutting-edge compound with significant potential in therapeutic development. Its unique structure and promising biological activity make it an attractive target for further research and development in the pharmaceutical industry.